2-(2-methoxyphenyl)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]acetamide
• InChI: InChI=1S/C18H19N5O2/c1-23-12-14(10-22-23)18-15(19-7-8-20-18)11-21-17(24)9-13-5-3-4-6-16(13)25-2/h3-8,10,12H,9,11H2,1-2H3,(H,21,24)
• InChI Key: GCBYFYQAJNURJM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)CC3=CC=CC=C3OC
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol
• CAS No.: 2034570-63-1

Description

2-(2-methoxyphenyl)-N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chloroacetamide Herbicides and Metabolism

Chloroacetamide derivatives like alachlor and metolachlor have been studied for their use as pre-emergent or early post-emergent herbicides in agriculture. These compounds control annual grasses and broad-leaved weeds in various crops. Their metabolism in human and rat liver microsomes has been compared, revealing insights into their biotransformation and potential impacts on health and the environment (Coleman et al., 2000).

Antioxidant Activity of Coordination Complexes

Studies on coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity. These findings suggest potential applications in developing compounds with antioxidant properties, which could be relevant for various health and industrial applications (Chkirate et al., 2019).

Anticancer Activity

The synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives has been explored with the aim of finding new anticancer agents. These compounds have shown cancer cell growth inhibition in vitro, indicating the potential for developing novel anticancer therapies (Al-Sanea et al., 2020).

Synthesis and Characterization of Novel Compounds

Research into the synthesis, characterization, and antimicrobial activities of novel thiazole derivatives incorporating pyrazole moieties highlights the potential of these compounds in developing new antimicrobial agents. Such compounds could address the need for novel treatments in the face of antibiotic resistance (Saravanan et al., 2010).